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Compound of Interest

Compound Name: 3-Methyl-2-butenal

Cat. No.: B057294

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the fragrance properties and performance of 3-
Methyl-2-butenal and citral, two aldehydes utilized in the fragrance industry. The information
presented is supported by available experimental data to aid in the selection of appropriate
fragrance ingredients for various applications.

Chemical and Olfactory Properties

3-Methyl-2-butenal and citral, while both unsaturated aldehydes, possess distinct chemical
structures that give rise to markedly different olfactory profiles. 3-Methyl-2-butenal is
characterized by a sweet, nutty, and almond-like aroma, whereas citral is well-known for its
strong, fresh, lemon-like scent[1][2]. Citral itself is a mixture of two geometric isomers, geranial
(trans-isomer) and neral (cis-isomer), which contribute to its characteristic citrus fragrance[3][4]

[5].
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Property 3-Methyl-2-butenal Citral
IUPAC Name 3-methylbut-2-enal 3,7-dimethylocta-2,6-dienal
CAS Number 107-86-8[6][7] 5392-40-5[3]
Molecular Formula C5H80[2][6][7] C10H160[3]
Molar Mass 84.12 g/mol [2] 152.24 g/mol [3]

) Sweet, nutty, almond-like, Strong lemon, citrus, fresh[2]
Odor Profile )

fruity[1][6][7] [3]

_ Not explicitly found in a
Odor Threshold (in water) 28 - 120 ppb[3]
comparable format

Boiling Point 133-135 °C[2][7] 229 °C[8]

Solubility Slightly soluble in water[2][6] Insoluble in water[3]

Performance in Fragrance Applications

The performance of a fragrance ingredient is determined by its odor intensity, longevity
(substantivity), and stability in a given formulation.

Odor Intensity and Threshold

Odor threshold is a critical factor in determining the potency of a fragrance molecule. While a
direct comparison of the odor intensity of 3-Methyl-2-butenal and citral from a single study is
not readily available, their odor detection thresholds in water provide some insight. The odor
detection threshold for citral in water is reported to be in the range of 28 to 120 parts per billion
(ppb)[3]. Specific odor threshold data for 3-Methyl-2-butenal in water was not found in the
same format for direct comparison. However, studies on other aldehydes indicate that structural
differences can lead to significant variations in odor thresholds[9][10]. The perceived intensity
of citral has been noted to be higher than that of other fragrance components like eugenol in
sensory studies[11].

Longevity
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The longevity of a fragrance refers to how long it remains perceptible on a substrate, such as
skin. This is influenced by the molecule's volatility and its interaction with the application
medium. Generally, larger molecules with higher boiling points, like citral, tend to be less
volatile and thus may have a longer-lasting presence as a middle or base note compared to
smaller molecules[12][13]. 3-Methyl-2-butenal, with a lower boiling point, would be expected to
be more volatile and contribute more as a top note.

Stability

The chemical stability of fragrance aldehydes is a crucial consideration, as degradation can
lead to a loss of the desired scent and the formation of off-notes. Citral is known to be unstable
under certain conditions, particularly in the presence of acids and oxidizing agents, and is
prone to degradation which can be accelerated by light and heat[14][15]. This can lead to the
formation of compounds like p-cymene[14]. Information on the stability of 3-Methyl-2-butenal
in fragrance formulations is less documented in direct comparative studies, but its structure as
an a,B-unsaturated aldehyde suggests potential for reactivity[16][17].

Experimental Protocols
Sensory Evaluation of Odor Profile and Intensity

Objective: To characterize and compare the odor profile and intensity of 3-Methyl-2-butenal
and citral.

Methodology:

o Panelist Selection and Training: A panel of trained sensory assessors (typically 8-12
individuals) is selected based on their ability to discriminate and describe different odors.
Panelists are trained on a variety of standard odorants to establish a common vocabulary for
describing fragrance notes[18].

o Sample Preparation: Solutions of 3-Methyl-2-butenal and citral are prepared in an odorless
solvent (e.g., ethanol or dipropylene glycol) at various concentrations.

e Odor Profiling: Panelists are presented with smelling strips dipped in the fragrance solutions
in a controlled environment with proper ventilation to avoid olfactory fatigue[8]. They are
asked to describe the odor using a standardized lexicon of fragrance descriptors.
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« Intensity Scaling: The perceived odor intensity is rated on a labeled magnitude scale (LMS)
or a category scale (e.g., 0-10, where 0 is no odor and 10 is extremely strong)[1][19][20].
Reference standards, such as a series of n-butanol solutions of increasing concentration,
can be used for calibration[1][20].

Determination of Fragrance Longevity on Skin

Objective: To measure and compare the longevity of 3-Methyl-2-butenal and citral on skin.

Methodology:

Subject Recruitment: A panel of subjects with no known skin conditions or sensitivities to
fragrances is recruited.

o Sample Application: A standardized amount (e.g., 10 pL) of the fragrance solution is applied
to a designated area on the subjects' forearms[21]. The application site is washed with an
unscented soap and dried prior to application[21].

e Sensory Evaluation Over Time: At specified time intervals (e.g., 0, 1, 2, 4, 6, and 8 hours),
trained sensory panelists evaluate the odor intensity at the application site[13][22].

o Data Analysis: The decline in odor intensity over time is plotted to generate a longevity curve
for each fragrance.

Stability Analysis using Gas Chromatography-Mass
Spectrometry (GC-MS)

Objective: To assess the chemical stability of 3-Methyl-2-butenal and citral in a fragrance
formulation over time.

Methodology:

o Sample Preparation: Fragrance formulations containing either 3-Methyl-2-butenal or citral at
a known concentration in a simple base (e.g., ethanol) are prepared.

e Aging Conditions: The samples are stored under controlled conditions of temperature and
light exposure (e.g., 40°C in an oven, and exposure to UV light) for a specified period (e.g., 4
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weeks). Control samples are stored in the dark at a low temperature (e.g., 4°C).

o GC-MS Analysis: At regular intervals, an aliquot of each sample is diluted and injected into a
GC-MS system[14][23][24].

o Data Analysis: The peak area of the parent aldehyde is monitored over time to determine its
degradation rate. The mass spectra are used to identify any degradation products that are
formed[14][25].

Olfactory Signaling Pathways

The perception of aldehydes like 3-Methyl-2-butenal and citral is initiated by their interaction
with olfactory receptors (ORs), which are a large family of G-protein coupled receptors
(GPCRs) located on the cilia of olfactory sensory neurons in the nasal epithelium[13][15][26].

Click to download full resolution via product page

Caption: General olfactory signal transduction cascade for aldehydes.

The binding of an odorant molecule to its specific OR triggers a conformational change in the
receptor, activating the G-protein Gaolf. This, in turn, activates adenylyl cyclase, leading to an
increase in intracellular cyclic AMP (cAMP). The elevated cAMP levels open cyclic nucleotide-
gated ion channels, resulting in an influx of cations (Na+ and Ca2+), depolarization of the
neuron, and the generation of an action potential that is transmitted to the olfactory bulb in the
brain for processing. Insects utilize a similar but distinct system involving both Odorant
Receptors (ORs) and lonotropic Receptors (IRs) for aldehyde detection[3].

Conclusion
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3-Methyl-2-butenal and citral offer distinct and valuable profiles for fragrance applications. 3-
Methyl-2-butenal provides a warm, nutty, and sweet character, likely performing as a top to
middle note. In contrast, citral delivers a powerful and fresh lemon scent, also primarily used as
a top note but with a potentially greater impact due to its low odor threshold. The choice
between these two aldehydes will depend on the desired olfactory direction of the final
fragrance. Citral's well-documented instability necessitates careful formulation to prevent
degradation and off-note formation. Further direct comparative studies on the stability and
longevity of 3-Methyl-2-butenal in various fragrance bases would be beneficial for a more
comprehensive performance evaluation.

3-Methyl-2-butenal @
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Stability Test (GC-MS)

Caption: Workflow for the comparative evaluation of fragrance ingredients.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

o 1. fivesenses.com [fivesenses.com]

o 2. 3-Methyl-2-butenal | C5H80 | CID 61020 - PubChem [pubchem.ncbi.nlm.nih.gov]

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b057294?utm_src=pdf-body
https://www.benchchem.com/product/b057294?utm_src=pdf-body
https://www.benchchem.com/product/b057294?utm_src=pdf-body
https://www.benchchem.com/product/b057294?utm_src=pdf-body
https://www.benchchem.com/product/b057294?utm_src=pdf-body-img
https://www.benchchem.com/product/b057294?utm_src=pdf-custom-synthesis
https://www.fivesenses.com/Documents/Library/StCroixSensory_Odor_Parameters_Copyright2018.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/3-Methyl-2-butenal
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b057294?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

. Citral | C10H160 | CID 638011 - PubChem [pubchem.ncbi.nim.nih.gov]
. scribd.com [scribd.com]

. Odor Detection Thresholds & References [leffingwell.com]

. 3-methyl-2-butenal, 107-86-8 [thegoodscentscompany.com]

. echemi.com [echemi.com]

. carlroth.com [carlroth.com]

© 00 N o o b~ W

. researchgate.net [researchgate.net]
10. env.go.jp [env.go.jp]

11. researchgate.net [researchgate.net]
12. nyc.ph [nyc.ph]

13. TMOV Experience | The Longevity of a Fragrance
[experience.themerchantofvenice.com]

14. longdom.org [longdom.org]

15. fragrancematerialsafetyresource.elsevier.com
[fragrancematerialsafetyresource.elsevier.com]

16. academic.oup.com [academic.oup.com]
17. hpvchemicals.oecd.org [hpvchemicals.oecd.org]

18. DLG Expert report 01/2017: Panel training on odour and aroma perception for sensory
analysis [dlg.org]

19. fivesenses.com [fivesenses.com]

20. journal.gnest.org [journal.gnest.org]
21. shimadzu.com [shimadzu.com]

22. ttslaboratuvar.com [ttslaboratuvar.com]
23. agilent.com [agilent.com]

24. 2024.sci-hub.se [2024.sci-hub.se]

25. researchgate.net [researchgate.net]
26. researchgate.net [researchgate.net]

To cite this document: BenchChem. [A Comparative Analysis of 3-Methyl-2-butenal and Citral
in Fragrance Applications]. BenchChem, [2025]. [Online PDF]. Available at:

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Citral
https://www.scribd.com/doc/219524920/Thresholds-table
http://www.leffingwell.com/odorthre.htm
https://www.thegoodscentscompany.com/data/rw1037231.html
https://www.echemi.com/products/pid_Seven2711-3-methyl-2-butenal.html
https://www.carlroth.com/medias/SDB-5937-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNTE5NzV8YXBwbGljYXRpb24vcGRmfGFEVXhMMmhtTUM4NU1UZ3dOelkzT0RRMk5ETXdMMU5FUWw4MU9UTTNYMGRDWDBWT0xuQmtaZ3wyNTA0ZmNkZTgwZGVkZDQyNDIzMWI3OWM5NWZiOGQyZmJmYTZlZGU5OTI4NDcyMTllOTkxYTY5OWE5NWVlYTQ2
https://www.researchgate.net/figure/Detection-thresholds-of-3-methylbutanal-2-methylbutanal-2-methylpropanal-and_tbl1_344368418
https://www.env.go.jp/en/air/odor/measure/02_3_2.pdf
https://www.researchgate.net/figure/Perceived-intensity-of-the-citral-and-eugenol-components-divided-by-overall-mixture_fig3_12309040
https://nyc.ph/blogs/perfume/why-do-some-perfumes-last-longer-the-chemistry-and-science-of-fragrance-longevity
https://experience.themerchantofvenice.com/en/2025/01/01/the-longevity-of-a-fragrance/
https://experience.themerchantofvenice.com/en/2025/01/01/the-longevity-of-a-fragrance/
https://www.longdom.org/open-access-pdfs/gas-chromatographymass-spectrometry-analysis-of-photosensitive-characteristics-in-citrus-and-herb-essential-oils-2157-7064.1000261.pdf
https://fragrancematerialsafetyresource.elsevier.com/sites/default/files/5392-40-5.pdf
https://fragrancematerialsafetyresource.elsevier.com/sites/default/files/5392-40-5.pdf
https://academic.oup.com/chemse/article/37/3/207/325917
https://hpvchemicals.oecd.org/ui/handler.axd?id=5CACC034-F51D-4A57-842A-CD394E41DDE3
https://www.dlg.org/en/mediacenter/dlg-expert-reports/food-sensory-technology/dlg-expert-report-01-2017-panel-training-on-odour-and-aroma-perception-for-sensory-analysis
https://www.dlg.org/en/mediacenter/dlg-expert-reports/food-sensory-technology/dlg-expert-report-01-2017-panel-training-on-odour-and-aroma-perception-for-sensory-analysis
https://www.fivesenses.com/Documents/Library/28%20%20Odor%20Intensity%20Scales.pdf
https://journal.gnest.org/sites/default/files/Submissions/gnest_02779/gnest_02779_published.pdf
https://www.shimadzu.com/an/sites/shimadzu.com.an/files/pim/pim_document_file/applications/application_note/25418/an_04-ad-0309-en.pdf
https://www.ttslaboratuvar.com/en/our-services/dermatological-safety-analyses/fragrance-permanence-test
https://www.agilent.com/cs/library/applications/an-flavor-fragrance-hydrogen-gas-hydroinert-5994-6015en-agilent.pdf
https://2024.sci-hub.se/2675/564bd054a6eaf251257e0d6cee333678/desmedt2015.pdf
https://www.researchgate.net/publication/274008103_The_Chemical_Composition_and_Photosensitive_Characteristics_of_Citrus_Essential_Oils_by_GC-MS_Analysis
https://www.researchgate.net/publication/8470682_Determination_of_odour_threshold_concentrations_and_dose-response_relations_in_water_of_several_minor_disinfection_by-products_Aldehydes_and_alkyl_nitriles
https://www.benchchem.com/product/b057294#a-comparative-study-of-3-methyl-2-butenal-and-citral-in-fragrance-applications
https://www.benchchem.com/product/b057294#a-comparative-study-of-3-methyl-2-butenal-and-citral-in-fragrance-applications
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b057294?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

[https://www.benchchem.com/product/b057294#a-comparative-study-of-3-methyl-2-butenal-
and-citral-in-fragrance-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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